Cas no 125126-74-1 (1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde)

1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde is a fluorinated pyrrole derivative characterized by its unique aromatic substitution pattern. The presence of difluorophenyl and formyl groups on the pyrrole ring enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing fluorine atoms improve stability and influence the compound's electronic properties, facilitating selective functionalization. Its well-defined structure allows for precise modifications, enabling applications in cross-coupling reactions and heterocyclic chemistry. The aldehyde moiety offers a versatile handle for further derivatization, supporting the synthesis of complex molecular architectures. This compound is typically handled under controlled conditions due to its sensitivity.
1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde structure
125126-74-1 structure
Product Name:1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde
CAS No:125126-74-1
MF:C11H7F2NO
MW:207.176189661026
CID:1070907
PubChem ID:3163397
Update Time:2025-06-13

1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Difluoro-phenyl)-1H-pyrrole-2-carbaldehyde
    • 1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde
    • AC1MKUIX
    • BBL022053
    • CTK7I0096
    • MolPort-000-147-645
    • SBB018081
    • STK894771
    • ASINEX-REAG BAS 12768564
    • 1-(2,4-difluorophenyl)pyrrole-2-carbaldehyde
    • 1-(2,4-Difluoro-phenyl)-1H-pyrrole-2-carbaldehyd
    • F12486
    • AB01333757-02
    • EN300-6502421
    • C11H7F2NO
    • SB62954
    • NCGC00340565-01
    • MFCD02664845
    • AKOS000302345
    • 125126-74-1
    • DTXSID80390350
    • CS-0116584
    • Z425487116
    • 1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde, AldrichCPR
    • MDL: MFCD02664845
    • Inchi: 1S/C11H7F2NO/c12-8-3-4-11(10(13)6-8)14-5-1-2-9(14)7-15/h1-7H
    • InChI Key: BPFNJDGVQOLORV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C=CC=C1C=O)F

Computed Properties

  • Exact Mass: 207.04957017g/mol
  • Monoisotopic Mass: 207.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 22Ų

1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde Pricemore >>

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Additional information on 1-(2,4-difluorophenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 125126-74-1)

1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 125126-74-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrrole-carbaldehyde derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of difluorophenyl and pyrrole moieties enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde has surged, driven by their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for antifungal agents and anti-inflammatory drugs, aligning with the growing focus on precision medicine and targeted therapies. The compound's carbaldehyde group also offers versatility in further functionalization, enabling the synthesis of diverse derivatives.

From an industrial perspective, CAS No. 125126-74-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly methods to produce such fluorinated intermediates. Questions like "How to synthesize 1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde efficiently?" or "What are the applications of pyrrole-carbaldehyde derivatives?" are frequently searched, reflecting the compound's relevance in modern research.

The compound's molecular stability and solubility properties make it suitable for high-throughput screening in drug development. Its crystal structure and spectroscopic data have been extensively studied, providing insights into its behavior under various conditions. Additionally, the rise of AI-driven drug design has further highlighted the importance of such intermediates, as they serve as key inputs for machine learning models predicting molecular interactions.

In summary, 1-(2,4-Difluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 125126-74-1) represents a critical intersection of organic synthesis, pharmaceutical innovation, and sustainable chemistry. Its multifaceted applications and adaptability to emerging technologies ensure its continued prominence in scientific and industrial domains.

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